Cas no 2229157-74-6 (2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine
• CAS No: 2229157-74-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5971246
• PubChem ID: 165627493
• Update Time: 2025-06-09

2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine
• EN300-1771107
• 2229157-74-6
• 2-{1-[2-(pyrrolidin-1-yl)ethyl]cyclopropyl}propan-2-amine

• Inchi： 1S/C12H24N2/c1-11(2,13)12(5-6-12)7-10-14-8-3-4-9-14/h3-10,13H2,1-2H3
• InChI Key： JBYAWNSSATVQRO-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(CCN2CCCC2)CC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine

Comprehensive Overview of 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine (CAS No. 2229157-74-6)

2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine, identified by its CAS number 2229157-74-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a cyclopropyl ring with a pyrrolidine moiety, making it a subject of interest for drug discovery and neurochemical studies. Its molecular design suggests potential applications in modulating neurotransmitter systems, particularly in the context of cognitive enhancement and mood regulation, which aligns with current trends in mental health and nootropic research.

The compound's nomenclature, 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine, reflects its intricate architecture. The presence of a pyrrolidin-1-yl group attached to an ethylcyclopropyl backbone is notable for its potential to influence receptor binding affinity. Researchers are particularly intrigued by its amine functionality, which is often pivotal in interactions with biological targets. This structural specificity has led to inquiries about its pharmacokinetics, metabolic stability, and potential therapeutic indices—topics frequently searched in academic and industry forums.

In the context of modern drug development, CAS 2229157-74-6 is often discussed alongside small-molecule therapeutics and central nervous system (CNS) agents. Its cyclopropyl group, known for conferring metabolic resistance, could address challenges in drug half-life optimization—a hot topic in precision medicine and sustained-release formulations. Recent publications have explored its potential as a scaffold for G-protein-coupled receptor (GPCR) modulators, a class of targets dominating pharmaceutical pipelines due to their role in diseases like Parkinson's and depression.

Synthetic routes to 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine often involve multi-step organic transformations, including cyclopropanation and reductive amination. These methodologies are widely searched by chemists optimizing green chemistry protocols or flow synthesis techniques. The compound's chiral centers also raise questions about enantioselective synthesis, a trending subtopic in asymmetric catalysis. Such discussions resonate with the broader scientific community's push toward stereocontrolled drug manufacturing.

From a commercial perspective, CAS 2229157-74-6 is cataloged by suppliers specializing in high-purity research chemicals. Its availability in milligram-to-gram quantities caters to early-stage drug discovery teams, a niche frequently explored in high-throughput screening (HTS) queries. Analytical data—such as HPLC purity, NMR spectra, and mass spectrometry profiles—are critical for buyers verifying compound integrity, reflecting the demand for QC/QA documentation in online procurement trends.

Ongoing investigations into 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine are also probing its structure-activity relationships (SAR). Computational chemists employ molecular docking simulations to predict its binding modes, a technique increasingly searched alongside AI-driven drug design. These efforts align with industry priorities like targeted therapy and personalized medicine, ensuring the compound's relevance in contemporary biomedical discourse.

In summary, 2-{1-2-(pyrrolidin-1-yl)ethylcyclopropyl}propan-2-amine (2229157-74-6) exemplifies the intersection of medicinal chemistry and neuropharmacology. Its structural novelty and potential applications in CNS drug development make it a compelling case study for researchers navigating the evolving landscape of bioactive small molecules. As scientific databases and patent filings expand, this compound will likely remain a focal point for innovation in therapeutic agent design.